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Compound of Interest

Compound Name: 3-Bromo-5-(methylthio)pyridine

Cat. No.: B141238 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3-Bromo-5-
(methylthio)pyridine

Introduction
3-Bromo-5-(methylthio)pyridine is a halogenated and sulfur-containing pyridine derivative.

Such heterocyclic compounds are of significant interest to researchers in medicinal chemistry

and materials science. The presence of a bromine atom, a methylthio group, and the pyridine

nitrogen atom at specific positions (3, 5, and 1, respectively) imparts a unique electronic and

steric profile, making it a valuable building block in organic synthesis. The bromine atom serves

as a versatile handle for various cross-coupling reactions, enabling the construction of more

complex molecular architectures. The methylthio group can influence the compound's

lipophilicity and metabolic stability, while the pyridine ring itself is a common scaffold in many

biologically active molecules. This guide provides a comprehensive overview of the known

physicochemical properties of 3-Bromo-5-(methylthio)pyridine, offering insights for its

application in research and development.

Chemical Identity and Structure
A precise understanding of the molecule's fundamental characteristics is the foundation of all

scientific investigation.

Molecular Formula: C6H6BrNS[1][2]
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Molecular Weight: 204.09 g/mol [1][3]

CAS Number: 142137-18-6[2][4]

Synonyms: Pyridine, 3-bromo-5-(methylthio)-[3]

Structural Representation
The arrangement of atoms in 3-Bromo-5-(methylthio)pyridine is crucial for its reactivity and

interactions. The structure consists of a pyridine ring substituted at the 3-position with a

bromine atom and at the 5-position with a methylthio (-SCH3) group.

Reaction Setup
Reaction Workup & Purification Analysis

Combine Reactants:
- 3-Bromo-5-(methylthio)pyridine

- Arylboronic Acid
- Pd Catalyst (e.g., Pd(PPh₃)₄)

- Base (e.g., K₂CO₃)
- Solvent (e.g., Toluene/H₂O)

Heat reaction mixture
under inert atmosphere

(e.g., N₂ or Ar)
Monitor by TLC/LC-MS

1. Mix & Degas
Aqueous Workup:
- Quench reaction

- Separate organic layer
- Dry over Na₂SO₄

2. Reaction Complete
Purification:

- Remove solvent in vacuo
- Purify by column chromatography

3. Isolate Crude

Characterization:
- NMR (¹H, ¹³C)

- Mass Spectrometry
- Purity by HPLC

4. Pure Product

Click to download full resolution via product page

Caption: Conceptual workflow for a Suzuki cross-coupling reaction.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 3-Bromo-5-(methylthio)pyridine is not detailed

in the search results, safety precautions can be inferred from data on similar brominated

pyridines. [1][5][6][7]

Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles with

side-shields, and a lab coat. [5][7]Work should be conducted in a well-ventilated area or a

chemical fume hood. [5][6]* Handling: Avoid breathing dust, vapors, or mist. [1][6]Prevent

contact with skin and eyes. [1]Do not eat, drink, or smoke when using this product. [5]Keep

the container tightly closed when not in use.

First Aid Measures:
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. [1][7] * Skin

Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. [1][7] * Eye Contact: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. [1][7] * Ingestion: Rinse mouth with water. Do not

induce vomiting. Seek immediate medical attention. [1]

Conclusion
3-Bromo-5-(methylthio)pyridine is a substituted pyridine with physicochemical properties that

make it a promising building block for organic synthesis. Its predicted characteristics, including

a high boiling point, weak basicity, and solid-state nature, provide essential guidance for its

handling, purification, and reaction design. The presence of a reactive bromine handle is

particularly significant, opening avenues for its use in constructing complex molecules through

established cross-coupling methodologies. As with any chemical, adherence to strict safety

protocols is paramount for its use in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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